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Application Note & Protokolle

Titel: Massenspektrometrische Methoden zur Analyse von D-Galactose-13C-1

Zielgruppe: Forscher, Wissenschaftler und Fachleute in der Arzneimittelentwicklung

Einleitung

D-Galactose-13C-1 ist eine stabil-isotopenmarkierte Form von D-Galactose, die als
entscheidender Tracer in der Stoffwechselforschung und in pharmakokinetischen Studien dient.
[1][2] Ihre Fahigkeit, Stoffwechselwege zu verfolgen, ohne biologische Prozesse zu verandern,
macht sie zu einem unschatzbaren Werkzeug in den Lebenswissenschaften.[1] Die genaue
und prazise Quantifizierung von D-Galactose-13C-1 und ihren Metaboliten ist fur das
Verstandnis von Krankheitszustanden wie Galaktosdmie, die Bewertung der Leberfunktion und
die Entwicklung gezielter Arzneimitteltherapien von entscheidender Bedeutung.[3][4]

Massenspektrometrie (MS), gekoppelt mit Gaschromatographie (GC) oder
Flissigchromatographie (LC), bietet die erforderliche Sensitivitéat und Spezifitat fur diese
Analysen.[5][6] Diese Anwendungsbeschreibung beschreibt detaillierte Protokolle fir die
Analyse von D-Galactose-13C-1 mittels GC-MS und LC-MS, die fur den Einsatz in der
Forschung und Arzneimittelentwicklung optimiert sind.
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Wichtige Anwendungen

o Metabolische Flussanalyse (MFA): Verfolgung des Schicksals von 13C-markierter Galactose
durch zentrale Stoffwechselwege wie den Leloir-Weg zur Quantifizierung intrazelluléarer
Stoffwechselraten.[7][8]

o Pharmakokinetische (PK) Studien: Untersuchung der Absorption, Verteilung, Metabolisierung
und Ausscheidung (ADME) von galactosylierten Prodrugs.[2][4]

» Diagnostik: Entwicklung empfindlicher Assays zur Messung von Galactose und ihren
Metaboliten im Plasma und in Erythrozyten zur Diagnose und Uberwachung von
Galaktosamie.[9][10]

o Leberfunktionsbewertung: Einsatz in Studien zur Untersuchung des hepatischen Galactose-
Metabolismus als Indikator fur die Lebergesundheit.[11]

Visualisierte Arbeitsablaufe und Stoffwechselwege

Die folgenden Diagramme illustrieren den allgemeinen experimentellen Arbeitsablauf und den
priméaren Stoffwechselweg, der fur die Analyse von D-Galactose-13C-1 relevant ist.
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Abbildung 1: Allgemeiner experimenteller Arbeitsablauf.
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Abbildung 2: Der Leloir-Weg fur den Galactose-Metabolismus.

Experimentelle Protokolle
Methode 1: Gaschromatographie-Massenspektrometrie
(GC-MS)

Diese Methode ist gut etabliert fir die Analyse von Galactose und ihren phosphorylierten
Metaboliten in biologischen Proben.[5][9] Sie erfordert eine Derivatisierung, um die Flichtigkeit
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der Zucker fur die GC-Analyse zu erhodhen.

Protokoll zur Probenvorbereitung und Derivatisierung:

100 pL Plasma oder
Erythrozyten-Lysat

Glucose-Entfernung:
Inkubation mit Glucose-Oxidase

'

Proteinfallung:
Zugabe von Acetonitril

l

Zentrifugation

l

Uberstand in ein neues
Rohrchen Uberfuhren

l

Trocknung unter
Stickstoffstrom

'

Derivatisierung:
Bildung von Aldononitrilpentaacetat

l

Losungsmittel-Extraktion

Analyse mittels GC-MS
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Abbildung 3: GC-MS-Probenvorbereitungs-Workflow.

Probenvorbereitung: Zu 100 pL Plasma oder Erythrozyten-Lysat wird ein interner Standard
(z. B. U-13C6-D-Galactose) hinzugefiigt.[5]

Glucose-Entfernung: Um Interferenzen zu minimieren, wird die Probe mit Glucose-Oxidase
behandelt, um D-Glucose zu entfernen.[5]

Reinigung: Die Probe wird durch lonenaustauschchromatographie gereinigt, um
verbleibende stérende Verbindungen zu entfernen.[5]

Derivatisierung: Die getrockneten Extrakte werden derivatisiert, um Aldononitrilpentaacetat-
Derivate zu bilden. Dies erhoht die Fluchtigkeit und die thermische Stabilitat fur die GC-
Analyse.[9][10]

Extraktion: Das Derivat wird in ein fur die GC-Injektion geeignetes organisches
Losungsmittel extrahiert.

GC-MS-Bedingungen:

GC-Saule: Phenyl-methylsilicon-Kapillarsaule.[10]
Injektionsmodus: Splitless.

Temperaturprogramm: Optimiert zur Trennung von Galactose-Derivaten von anderen
Zuckern.[10]

lonisationsmodus: Positive chemische lonisation (PCI).[5]

MS-Detektion: Selected lon Monitoring (SIM) zur Uberwachung spezifischer lonen.
o m/z 328: Unmarkierte D-Galactose [M-60]+.[5]

o m/z 329: D-Galactose-1-13C [M-60]+.[5]

o m/z 334: U-13C6-D-Galactose (interner Standard) [M-60]+.[5]
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Methode 2: Flissigchromatographie-
Massenspektrometrie (LC-MS)

LC-MS, insbesondere unter Verwendung von hydrophiler Interaktionschromatographie (HILIC),
ist eine leistungsstarke Alternative, die oft keine Derivatisierung erfordert.[12] Die Kopplung mit
Isotopenverhaltnis-Massenspektrometrie (IRMS) erméglicht eine hochprazise Messung der
13C-Anreicherung.[6]

Protokoll zur Probenvorbereitung:

Probenvorbereitung: Nur 100 pL Plasma sind erforderlich.[6][13]

Proteinfallung: Proteine werden durch Zugabe eines kalten organischen Lésungsmittels (z.
B. Acetonitril) gefallt.

Zentrifugation: Die Probe wird zentrifugiert, um das gefallte Protein zu entfernen.

Analyse: Der Uberstand wird direkt in das LC-MS-System injiziert.
LC-MS-Bedingungen:
e LC-Séule: HILIC-Saule (z. B. 2,1 mm x 150 mm, 1,7 pm).[14]

* Mobile Phase: Gradient aus Acetonitril und einem wassrigen Puffer (z. B.
Ammoniumformiat).[14]

e Flussrate: Typischerweise 200-400 pL/min.[14]
 lonisationsmodus: Elektrospray-lonisation (ESI), oft im negativen Modus flr Zucker.[12]
o MS-Detektion:
o Single Quadrupole: Selected lon Monitoring (SIM) der deprotonierten Molekilionen [M-H]-.

o Triple Quadrupole (MS/MS): Selected Reaction Monitoring (SRM) fur héchste Spezifitat
und Quantifizierung.

© 2025 BenchChem. All rights reserved. 7/10 Tech Support


https://lcms.cz/labrulez-bucket-strapi-h3hsga3/ASMS_2022_Th_P_154_7e4f6c758b/ASMS-2022-ThP-154.pdf
https://pubmed.ncbi.nlm.nih.gov/21818809/
https://pubmed.ncbi.nlm.nih.gov/21818809/
https://www.researchgate.net/publication/51549352_Quantitation_of_plasma_C-13-galactose_and_C-13-glucose_during_exercise_by_liquid_chromatographyisotope_ratiomass_spectrometry
https://www.tandfonline.com/doi/full/10.1080/19420862.2025.2588410
https://www.tandfonline.com/doi/full/10.1080/19420862.2025.2588410
https://www.tandfonline.com/doi/full/10.1080/19420862.2025.2588410
https://lcms.cz/labrulez-bucket-strapi-h3hsga3/ASMS_2022_Th_P_154_7e4f6c758b/ASMS-2022-ThP-154.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15561209?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

o Hochauflosende MS (z. B. Orbitrap, Q-TOF): Extraktion exakter Massen zur
Unterscheidung von Isobarenspezies.

o IRMS: Prazise Messung des 13C/12C-Verhaltnisses zur Bestimmung der
Isotopenanreicherung.[6]

Datenprasentation und quantitative Leistung

Die quantitative Leistung der GC-MS-Methode zur Analyse von D-Galactose im Plasma ist
nachstehend zusammengefasst.

Parameter Leistungsmerkmal Referenz
Linearitatsbereich 0,1 - 5,0 pmol/L [5]
Bestimmungsgrenze (LOQ) < 0,02 umol/L [5]
Wiederholbarkeit (VK%) < 15% (Intra- und Inter-Assay) [5]

Lineare Korrelation mit
Korrelation enzymatischen Assays (r2 > [9]
0,927)

Tabelle 1: Zusammenfassung der quantitativen Leistungsdaten fur die GC-MS-Analyse von D-
Galactose.

Fazit

Die hier beschriebenen GC-MS- und LC-MS-Methoden ermdglichen eine robuste und
empfindliche Quantifizierung von D-Galactose-13C-1 und ihren Metaboliten in komplexen
biologischen Matrices. Das GC-MS-Protokoll mit Aldononitrilpentaacetat-Derivatisierung ist
eine gut validierte Methode, die eine ausgezeichnete Empfindlichkeit bietet.[5] LC-MS-
Methoden bieten den Vorteil einer einfacheren Probenvorbereitung und eignen sich besonders
fur Hochdurchsatzanwendungen. Die Wahl der Methode hangt von den spezifischen
Anforderungen des Experiments ab, einschliel3lich der benétigten Empfindlichkeit, des
Probendurchsatzes und der verfiigbaren Instrumentierung. Diese Protokolle bieten eine solide
Grundlage fur Forscher, Wissenschaftler und Fachleute in der Arzneimittelentwicklung, um D-
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Galactose-13C-1 als Tracer zur Aufklarung von Stoffwechselwegen und zur Weiterentwicklung
therapeutischer Strategien effektiv einzusetzen.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Mass spectrometry methods for analyzing D-Galactose-
13C-1.]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15561209#mass-spectrometry-methods-for-
analyzing-d-galactose-13c-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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